Photoluminescent 3D lanthanide MOFs with a rare (10,3)-d net based on a new tripodal organic linker†
CrystEngComm Pub Date: 2014-05-13 DOI: 10.1039/C4CE00586D
Abstract
A new semi-rigid tripodal ligand, namely 1,1′,1′′-((2,4,6-triethylbenzene-1,3,5 triyl)tris(methylene))tris(pyridin-4(1H)-one) (L1), has been prepared by direct alkylation of 4-hydroxypyridine at the nitrogen site with 1,3,5-tris(bromomethyl)-2,4,6-triethylbenzene. The tripodal ligand has been used for the assembly of a series of isomorphous lanthanide metal–organic frameworks (Ln-MOFs) [Ln(L1)·(NO3)3]·nH2O (Ln = Eu (1), Tb (2), Sm (3), Ce (4), Gd (5); n = 3 or 4) which exhibit an unusual non-interpenetrated (10,3)-d (or utp net) topology. The photophysical properties of these lanthanide MOFs have been assessed, in which the Tb3+ complex 2 displays bright green luminescence with quite high efficiency (Φoverall = 50%) and a long excited state lifetime (τobs = 1.1 ms).
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Journal Name：CrystEngComm
Research Products
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CAS no.: 185815-59-2
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CAS no.: 177966-61-9
